Cas no 306305-12-4 (Adenosine,2-amino-2'-deoxy-4'-C-ethynyl- (9CI))

Adenosine,2-amino-2'-deoxy-4'-C-ethynyl- (9CI) structure

306305-12-4 structure

Product Name:Adenosine,2-amino-2'-deoxy-4'-C-ethynyl- (9CI)

CAS No:306305-12-4

MF:C₁₂H₁₄N₆O₃

MW:290.27796125412

CID:314054

PubChem ID:481530

Update Time:2025-04-19

Adenosine,2-amino-2'-deoxy-4'-C-ethynyl- (9CI) Chemical and Physical Properties

Names and Identifiers

- Adenosine,2-amino-2'-deoxy-4'-C-ethynyl- (9CI)
- (2R,3S,5R)-5-(2,6-diaminopurin-9-yl)-2-ethynyl-2-(hydroxymethyl)oxolan-3-ol
- 2,6-diamino-9-(2-deoxy-4-C-ethynyl-beta-D-ribofuranosyl)purine
- 4'-E-dDAP
- CHEMBL2368072
- (2R,3S,5R)-5-(2,6-Diamino-9H-purin-9-yl)-2-ethynyl-2-(hydroxymethyl)tetrahydrofuran-3-ol
- SCHEMBL7210684
- 9-(2-Deoxy-4-C-ethynyl-.beta.-D-ribo-pentofuranosyl)-2,6-diaminopurine
- DTXSID70184689
- XDHLSXXFUCIEFB-QRPMWFLTSA-N
- (2R,3S,5R)-5-(2,6-diaminopurin-9-yl)-2-ethynyl-2-(hydroxymethyl)tetrahydrofuran-3-ol
- 9-(2-Deoxy-4-C-ethynyl-beta-D-ribo-pentofuranosyl)-2,6-diaminopurine
- EdDAP
- 306305-12-4
- Adenosine, 2-amino-2'-deoxy-4'-C-ethynyl-
- Inchi： 1S/C12H14N6O3/c1-2-12(4-19)6(20)3-7(21-12)18-5-15-8-9(13)16-11(14)17-10(8)18/h1,5-7,19-20H,3-4H2,(H4,13,14,16,17)/t6-,7+,12+/m0/s1
- InChI Key： XDHLSXXFUCIEFB-QRPMWFLTSA-N
- SMILES： O1[C@H](C[C@@H]([C@@]1(C#C)CO)O)N1C=NC2C(N)=NC(N)=NC1=2

Computed Properties

Exact Mass: 290.11292
Monoisotopic Mass: 290.11273833g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 456
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 145Å²

Experimental Properties

PSA: 145.33

Adenosine,2-amino-2'-deoxy-4'-C-ethynyl- (9CI) Related Literature

1. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
2. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

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